Cas no 2091253-45-9 (2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine
• CAS No: 2091253-45-9
• MF: C₇H₆F₄N₂
• MW: 194.129555225372
• CID: 6244116
• PubChem ID: 131376938
• Update Time: 2025-10-20

2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine
• 2091253-45-9
• EN300-1959043

• Inchi： 1S/C7H6F4N2/c8-4-1-2-13-5(3-4)6(12)7(9,10)11/h1-3,6H,12H2
• InChI Key： SGBSRFJEKICOLK-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CN=1)F)N)(F)F

Computed Properties

• Exact Mass: 194.04671085g/mol
• Monoisotopic Mass: 194.04671085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine

Introduction to 2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine (CAS No. 2091253-45-9)

2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine, also known by its CAS number 2091253-45-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a trifluoromethyl group and a fluoropyridine moiety. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of neurological disorders and cancer.

The chemical structure of 2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine is represented by the formula C₉H₇F₄N₂. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the fluoropyridine ring imparts specific biological activities. These properties make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine in modulating various biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against specific G protein-coupled receptors (GPCRs), which are implicated in a wide range of diseases including schizophrenia and Parkinson's disease. The researchers found that the compound effectively binds to these receptors with high affinity and selectivity, suggesting its potential as a lead compound for further optimization.

In another study conducted by a team at the University of California, researchers investigated the anticancer properties of 2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine. The results showed that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves disrupting key signaling pathways that are crucial for cancer cell survival and proliferation. These findings open up new avenues for developing targeted therapies against various types of cancer.

The synthesis of 2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine has been extensively studied and optimized to improve yield and purity. A commonly used synthetic route involves the reaction of 4-fluoropyridine with trifluoroacetyl chloride followed by reduction to form the amine. This method has been refined to minimize side reactions and ensure high product quality. The availability of efficient synthetic protocols has facilitated its use in large-scale drug discovery programs.

In addition to its therapeutic potential, 2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine has also been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it valuable for probing complex biological systems and understanding disease mechanisms. For example, it has been used to study the role of GPCRs in neurodegenerative diseases and to identify novel therapeutic targets.

The safety profile of 2,2,2-trifluoro-1-(4-fluoropyridin-2-yl)ethan-1-amine is an important consideration for its development as a pharmaceutical agent. Preclinical studies have shown that it exhibits favorable pharmacokinetic properties and low toxicity. However, further investigations are needed to fully evaluate its safety in humans. Clinical trials are currently underway to assess its efficacy and safety in treating various conditions.

In conclusion, 2,2,2-trifluoro-1-(4-fluoropyridin-2-y l)ethan - 1 - amine (CAS No . 09 3 - 45 - 9) strong > represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique molecular structure , potent biological activity , and favorable pharmacological properties make it an attractive candidate for further development . Ongoing research continues to uncover new opportunities for its use in treating various diseases , highlighting its potential as a valuable tool in drug discovery and development . p >